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Compound of Interest

Compound Name: Hexane-1,6-diol-d4

Cat. No.: B3428560

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This document provides detailed procedural
guidance for the proper disposal of Hexane-1,6-diol-d4, focusing on immediate safety and
logistical information. The toxicological and physical properties of Hexane-1,6-diol-d4 are
expected to be nearly identical to its non-deuterated analog, Hexane-1,6-diol, which is the
basis for the following safety data.

Key Physical and Toxicological Data

The following table summarizes essential quantitative data for Hexane-1,6-diol. This
information is critical for assessing risk and planning appropriate handling procedures.
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Property Value Source
Physical State Solid, white, waxy, hygroscopic  [1]
Melting Point 40 - 43 °C /104 -109.4 °F [2]
Boiling Point 253 - 260 °C / 487.4 - 500 °F [2]

] Not explicitly in snippets, but
Flash Point 147 °C /297 °F ) o

typical for similar compounds
Acute Oral Toxicity (LD50, Rat) 3,000 mg/kg [3]
Eye Irritation (Rabbit) No eye irritation - 24 h [3]
Skin Irritation (Rabbit) No skin irritation - 24 h [3]
) . Readily biodegradable (95% in
Biodegradability [3]
28 days)

Partition Coefficient (log Pow) 0 (at 25 °C) [4]

Experimental Protocols: Spill and Disposal
Procedures

Adherence to established protocols is crucial for maintaining a safe laboratory environment.
Below are detailed methodologies for handling spills and disposing of Hexane-1,6-diol-d4.

Personal Protective Equipment (PPE) Protocol:
Before handling the chemical, ensure the following PPE is worn:
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

e Hand Protection: Handle with gloves inspected prior to use. Dispose of contaminated gloves
after use in accordance with applicable laws and good laboratory practices.[5]

» Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

» Respiratory Protection: If ventilation is inadequate or dust formation is likely, use a
NIOSH/MSHA approved respirator.[1][2]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=978&id2=12306
https://www.fishersci.com/store/msds?partNumber=AC120650100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC120650100&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1395252691_1,6-HEXANEDIOL-CASNO-629-11-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1395252691_1,6-HEXANEDIOL-CASNO-629-11-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1395252691_1,6-HEXANEDIOL-CASNO-629-11-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1395252691_1,6-HEXANEDIOL-CASNO-629-11-8-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/240117?userType=undefined
https://www.benchchem.com/product/b3428560?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC120650100&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-6-hexanediol.pdf
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=978&id2=12306
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=978&id2=12306
https://www.fishersci.com/store/msds?partNumber=AC120650100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Spill Containment and Cleanup Protocol:

In the event of a spill, follow these steps:

Evacuate and Ventilate: Remove all personnel from the immediate area and ensure
adequate ventilation.[1]

Contain Spill: Use inert materials, such as sand or earth, to contain the spill.[1] Prevent
runoff into drains or water bodies.[1]

Clean Up: Carefully sweep up the spilled solid material.[6] If appropriate, moisten the
material first to prevent dusting.[6]

Collect Waste: Place the collected material into a suitable, closed, and properly labeled
container for disposal.[3][5][6]

Decontaminate: Wash the spill area thoroughly.

Disposal Protocol:

The primary method for the disposal of Hexane-1,6-diol-d4 is through a licensed professional

waste disposal service.[3][7]

Identify Waste: Clearly label the container with the chemical name: "Hexane-1,6-diol-d4".

Package Waste: Ensure the waste is in a suitable and securely closed container.[5]
Contaminated packaging should be treated as unused product and disposed of in the same
manner.[3]

Contact Licensed Disposal Company: Offer the surplus and non-recyclable material to a
licensed disposal company.[3]

Alternative Disposal Method (to be performed by licensed professionals): An alternative is to
dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator
equipped with an afterburner and scrubber.[3]

Documentation: Maintain all records of waste disposal in accordance with institutional and
regulatory requirements.
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Hexane-1,6-diol-d4.
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Caption: Decision workflow for safe disposal of Hexane-1,6-diol-d4.
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This guide provides a framework for the safe handling and disposal of Hexane-1,6-diol-d4.
Always consult your institution's specific safety guidelines and the most current Safety Data
Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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